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Compound of Interest

Compound Name: (-)-Lasiocarpine

Cat. No.: B1674526

For researchers, scientists, and drug development professionals, the availability of high-purity
analytical standards is paramount for accurate quantification and toxicological assessment.
This document provides detailed application notes and protocols for the chemical synthesis of
the pyrrolizidine alkaloid (-)-Lasiocarpine, a known hepatotoxin.

(-)-Lasiocarpine is a diester pyrrolizidine alkaloid characterized by its complex
stereochemistry. Its total synthesis is a challenging endeavor requiring precise control over
multiple chiral centers. The synthetic strategy outlined here involves the preparation of three
key building blocks: the necine base (+)-retronecine, and two necic acids, angelic acid and the
enantiopure (+)-lasiocarpic acid. These components are then stereoselectively coupled to yield
the target molecule, (-)-Lasiocarpine.

Synthetic Strategy Overview

The synthesis of (-)-Lasiocarpine is a convergent process, culminating in the esterification of
the necine base with the two requisite necic acids. The overall workflow can be visualized as

follows:
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Synthesis of (+)-Retronecine

[Pyrrolidine Derivative)—P(Geissman—Waiss Lactone (+)-Retronecine

Synthesis of Angelic Acid

Tiglic Acid or . .
2-Methyl-3-crotononitrile Qnosicac

Enantioselective Synthesis of (+)-Lasiocarpic Acid

Achiral Starting Material Chiral Intermediate (+)-Lasiocarpic Acid

Final Coupling

Stereoselective Lasiocarpine
Esterification P
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Asymmetric Reaction

Functional Group Manipulations (e.g., Sharpless Dihydroxylation)
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Reduction and Functionalization Functional Group Manipulations
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 To cite this document: BenchChem. [Synthesis of (-)-Lasiocarpine Analytical Standard: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674526#synthesis-of-lasiocarpine-analytical-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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